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Abstract

Sulfaguanidine is a sulfonamide antibiotic that has been historically significant in the treatment
of enteric infections. Its mechanism of action involves the competitive inhibition of
dihydropteroate synthase, an essential enzyme in the bacterial folic acid synthesis pathway.
This guide provides an in-depth overview of sulfaguanidine's chemical structure,
physicochemical properties, and mechanism of action. Furthermore, it details experimental
protocols for its synthesis and analysis, offering a valuable resource for researchers and
professionals in drug development and related scientific fields.

Chemical Structure and Identification

Sulfaguanidine, with the IUPAC name 4-amino-N-(aminoiminomethyl)benzenesulfonamide, is
a derivative of sulfanilamide containing a guanidine moiety.[1] This structural feature is crucial
to its biological activity and physicochemical properties.

l».Chemical Structure of Sulfaguanidine

Figure 1. 2D Chemical Structure of Sulfaguanidine.
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w.3D Chemical Structure of Sulfaguanidine

Figure 2. 3D Conformer of Sulfaguanidine.

The key identifiers and molecular details of sulfaguanidine are summarized in the table below.

Identifier Value Reference
4-amino-N-

IUPAC Name (aminoiminomethyl)benzenesul  [1]
fonamide

CAS Number 57-67-0 [2]

Molecular Formula C7H10N402S [2]

Molecular Weight 214.24 g/mol [2]

Canonical SMILES

C1=CC(=CC=C1N)S(=0)
(=0)NC(=N)N

[3]

InChl Key

BRBKOPJOKNSWSG-
UHFFFAOYSA-N

[4]

Physicochemical Properties

The physicochemical properties of sulfaguanidine are critical for its formulation, delivery, and

pharmacokinetic profile. It is characterized as a white to off-white crystalline powder.[5]
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Property Value Reference
Melting Point 190-193 °C [6]
Solubility in Water 0.805 mg/mL [7]
Solubility in Ethanol Slightly soluble [8]
Solubility in Acetone Slightly soluble [8]
Solubility in Dilute HCI Soluble (50 mg/mLin 1 M HCI)  [9]
pKa (Strongest Acidic) 10.53 [7]
pKa (Strongest Basic) 7.72 [7]
logP -0.55 [7]
Polar Surface Area 122.06 A2 [7]

Mechanism of Action: Inhibition of Folic Acid
Synthesis

Sulfaguanidine exerts its bacteriostatic effect by acting as a competitive inhibitor of the
enzyme dihydropteroate synthase (DHPS).[10] This enzyme is crucial for the synthesis of
dihydrofolic acid, a precursor to tetrahydrofolic acid which is essential for the synthesis of
nucleic acids and some amino acids in bacteria. By mimicking the natural substrate of DHPS,
para-aminobenzoic acid (PABA), sulfaguanidine effectively blocks the bacterial folic acid
synthesis pathway.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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